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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B178251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
triethylene glycol monoethyl ether (TEGME), a versatile solvent and chemical intermediate.
The information is presented to support research, development, and formulation activities
across various scientific disciplines.

Physical Properties

Triethylene glycol monoethyl ether is a clear, colorless, and nearly odorless liquid. It is
miscible with water and a wide range of organic solvents, making it a valuable component in
numerous formulations.[1] Key physical properties are summarized in the tables below.

General and Thermal Properties

Property Value Reference
Molecular Formula CsH1s04 [21[31[4]
Molecular Weight 178.23 g/mol [21[4]
Boiling Point 255-256 °C [2113114]
Melting Point -19°C [2][5]

Flash Point 135 °C (open cup) [61[7]
Autoignition Temperature Not available
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Optical and Density Properties

Property Value Reference
Refractive Index n20/D 1.438 - 1.44 [2][41[5]
Density 1.020 g/mL at 25 °C [4]

Specific Gravity 1.02 [3][5]

Vapor Pressure 0.3Paat20°C [61[7]

Vapor Density 6.2 (air=1) [61[7]
Property Value Reference
Viscosity 7.80 cP at 20 °C [7]
Solubility in Water Miscible in any ratio [11161[7]

Miscible with ethanol, diethyl
Solubility in Organic Solvents ether, acetone, and ethyl

acetate.[1]

log Pow (Octanol/Water
- o -2.79 (calculated)
Partition Coefficient)

[6]7]

Chemical Properties and Reactivity

Triethylene glycol monoethyl ether exhibits the typical reactions of both an alcohol and an

ether. Its ether linkages are relatively unreactive.

e Reaction with Strong Oxidants: It can react with strong oxidizing agents.[6]

e Peroxide Formation: Like other ethers, it can form explosive peroxides upon prolonged

exposure to air and light. It is recommended to check for peroxides before distillation and

eliminate them if found.[6][8]

o Reactions with Alcohols: The terminal hydroxyl group can undergo typical alcohol reactions,

such as esterification with carboxylic acids to form esters.[9]
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e Incompatibilities: It is incompatible with strong oxidizing agents.[8] Contact with aluminum
should be avoided as it may result in the release of hydrogen gas.[8]

Synthesis of Triethylene Glycol Monoethyl Ether

The primary industrial method for producing triethylene glycol monoethyl ether is through
the ethoxylation of ethanol. This process involves the reaction of ethanol with ethylene oxide.

Ethanol
(C2Hs0OH)

Ethylene Oxide
(C2H40)

. y Triethylene Glycol
Ethoxylation Reaction Monoethyl Ether

Click to download full resolution via product page
Caption: Synthesis of Triethylene Glycol Monoethyl Ether.

Experimental Protocols

The following sections outline the standard methodologies for determining the key physical
properties of triethylene glycol monoethyl ether.

Determination of Boiling Point

Methodology: The boiling point can be determined using a simple distillation method as
outlined in standard laboratory procedures or by following a standardized test method such as
ASTM D1120.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

e Procedure:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://store.astm.org/d1218-21.html
https://store.astm.org/d1218-21.html
https://www.benchchem.com/product/b178251?utm_src=pdf-body
https://www.benchchem.com/product/b178251?utm_src=pdf-body
https://www.benchchem.com/product/b178251?utm_src=pdf-body-img
https://www.benchchem.com/product/b178251?utm_src=pdf-body
https://www.benchchem.com/product/b178251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o A measured volume of the sample is placed in the distillation flask along with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the vapor temperature.

o The sample is heated, and the temperature at which the liquid boils and its vapor
condenses into the receiving flask is recorded as the boiling point. The pressure at which
the measurement is taken should also be recorded.

Determination of Viscosity

Methodology: The kinematic viscosity is determined by measuring the time for a volume of
liquid to flow under gravity through a calibrated glass capillary viscometer, as described in
ASTM D445.

o Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), constant
temperature bath, stopwatch.

e Procedure:

o The viscometer is charged with the sample and placed in a constant temperature bath
until it reaches the desired temperature.

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

o The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.

Determination of Refractive Index

Methodology: The refractive index is measured using a refractometer according to a standard
method like ASTM D1218.

o Apparatus: A calibrated refractometer (e.g., Abbe-type), a constant temperature source.
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e Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

o

index.

o

A small sample of the liquid is placed on the prism.

[¢]

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus on the crosshairs of the eyepiece.

[¢]

The refractive index is read from the instrument's scale at a specified temperature
(typically 20°C).

Determination of Density

Methodology: The density of the liquid can be determined using a digital density meter based
on the oscillating U-tube principle, following a method such as ASTM D4052.

e Apparatus: Digital density meter, syringe for sample injection.
e Procedure:

o The instrument is calibrated with dry air and a reference standard of known density (e.g.,

pure water).
o A small volume of the sample is injected into the oscillating U-tube.

o The instrument measures the change in the oscillation frequency of the tube caused by
the sample and calculates the density.

Determination of Melting Point

Methodology: The melting point of a frozen sample can be determined using a melting point

apparatus.
o Apparatus: Melting point apparatus, capillary tubes, thermometer.

e Procedure:
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[e]

A small amount of the frozen, solidified sample is placed in a capillary tube.

(¢]

The capillary tube is placed in the heating block of the melting point apparatus.

[¢]

The sample is heated at a controlled rate.

[¢]

The temperature at which the solid begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

Determination of Water Solubility

Methodology: A qualitative and quantitative determination of miscibility in water can be
performed.

o Apparatus: Test tubes or beakers, graduated cylinders, balance.

e Procedure (Qualitative):
o Add a known volume of triethylene glycol monoethyl ether to a test tube.
o Add a known volume of water and shake the mixture.
o Observe if a single, clear phase is formed, indicating miscibility.

e Procedure (Quantitative - if not fully miscible):

o An excess amount of the substance is mixed with a known volume of water in a sealed
container.

o The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium.

o The mixture is allowed to stand to separate the phases.

o A sample of the aqueous phase is carefully removed and its concentration is determined
using an appropriate analytical technique (e.g., chromatography).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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